Cas no 2242625-59-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate
• CAS No: 2242625-59-6
• MF: C₁₆H₁₈N₂O₆
• MW: 334.323924541473
• CID: 5902644
• PubChem ID: 155937660
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate
• Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 2242625-59-6
• EN300-6516291

• Inchi： 1S/C16H18N2O6/c1-16(2,3)23-15(22)17(4)9-12(19)24-18-13(20)10-7-5-6-8-11(10)14(18)21/h5-8H,9H2,1-4H3
• InChI Key： GECNNBRVSYRTLQ-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)CN(C(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 334.11648630g/mol
• Monoisotopic Mass: 334.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 455.8±38.0 °C(Predicted)
• pka: -1.74±0.70(Predicted)

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate: A Comprehensive Overview

The compound with CAS No 2242625-59-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both isoindole and tert-butoxy carbonyl functionalities, making it a valuable tool in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for various diseases. The isoindole moiety is known for its ability to interact with specific biological targets, such as protein kinases and enzymes, while the tert-butoxy carbonyl group provides additional functionalization opportunities for tuning the compound's properties. This dual functionality makes it an ideal candidate for prodrug design and bioisosteric replacements in medicinal chemistry.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of the tert-butoxy carbonyl group via peptide coupling techniques. These methods ensure high yields and excellent control over the stereochemistry of the final product.

In terms of applications, this compound has been extensively studied for its role in peptide synthesis and enzyme inhibition. For instance, researchers have utilized its unique structure to develop inhibitors for proteases involved in diseases such as cancer and neurodegenerative disorders. The methyl amino group within the molecule plays a critical role in these interactions by providing a site for hydrogen bonding with enzyme active sites.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of this compound with biological targets. Using techniques such as molecular docking and dynamics simulations, scientists have gained insights into how the spatial arrangement of functional groups influences binding affinity and selectivity. These findings have paved the way for the rational design of more potent and selective derivatives.

The integration of this compound into drug delivery systems has also been explored. Its ability to form stable complexes with various carriers has made it a promising candidate for targeted drug delivery applications. For example, researchers have investigated its use in lipid nanoparticles and polymeric micelles to enhance drug solubility and reduce systemic toxicity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more significant role in advancing therapeutic interventions and chemical technologies.